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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of

erbium carbonate's solubility in various solvents. Erbium carbonate (Er₂(CO₃)₃) is a water-

insoluble pink powder that serves as a precursor for other erbium compounds and finds

applications in glass coloring, fiber optics, and lasers.[1] Understanding its solubility is critical

for its application in materials science and potentially in other fields. This document

summarizes the available qualitative and semi-quantitative solubility data, outlines a general

experimental protocol for solubility determination, and illustrates the key chemical reaction of its

dissolution in acidic media.

Data Presentation: Solubility of Erbium Carbonate
Quantitative solubility data for erbium carbonate is scarce in publicly available literature.

However, based on information for rare earth carbonates in general and specific qualitative

statements, the following table summarizes the known solubility characteristics. The solubility

of rare earth carbonates in water is generally low, in the range of 10⁻⁷ to 10⁻⁵ mol/L.[2] Their

solubility is noted to increase in the presence of alkali metal or ammonium carbonates due to

the formation of soluble complex carbonates.[2]
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Solvent
System

Chemical
Formula

Temperatur
e

Solubility Remarks Source

Water H₂O Standard Insoluble

General

solubility for

rare earth

carbonates is

in the range

of 10⁻⁷–10⁻⁵

mol/L.

[2]

Strong

Mineral Acids

(e.g., HCl,

HNO₃)

HCl, HNO₃ Standard Soluble

Reacts to

form

correspondin

g erbium

salts, water,

and carbon

dioxide.

[1]

Ammonium

Carbonate

Solution

(NH₄)₂CO₃ Standard
Increased

Solubility

Forms

soluble

carbonate

double salts.

Heavier rare

earth

elements, like

erbium, tend

to be more

soluble than

lighter rare

earth

elements.

[2][3][4]

Alkali Metal

Carbonate

Solutions

(e.g.,

Na₂CO₃,

K₂CO₃)

Na₂CO₃,

K₂CO₃

Standard Increased

Solubility

Forms

soluble

carbonate

complexes.

The solubility

of Yb(III), a

[2][5]
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heavy rare

earth

element,

increases

linearly with

sodium

carbonate

concentration

.

Mandatory Visualization
The dissolution of erbium carbonate in acidic solutions is a key chemical property. The

following diagram illustrates this reaction, highlighting the reactants and products.

Reactants Products

Erbium Carbonate (s)
Er₂(CO₃)₃

Strong Acid (aq)
(e.g., 6HCl)

Erbium Salt (aq)
(e.g., 2ErCl₃)

Water (l)
3H₂O

Carbon Dioxide (g)
3CO₂

Click to download full resolution via product page

Dissolution of Erbium Carbonate in Strong Acid

Experimental Protocols
While specific, detailed experimental protocols for the determination of erbium carbonate
solubility are not readily available in the surveyed literature, a general methodology for
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sparingly soluble salts can be adapted. The following protocol outlines a common approach

based on the isothermal equilibrium method.

Objective: To determine the solubility of erbium carbonate in a given solvent at a specific

temperature.

Materials:

Erbium Carbonate (Er₂(CO₃)₃), high purity

Solvent of interest (e.g., deionized water, acidic solution, carbonate solution)

Constant temperature water bath or incubator

Sealed, inert sample containers (e.g., borosilicate glass vials with PTFE-lined caps)

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm or less)

Analytical instrumentation for determining erbium concentration (e.g., Inductively Coupled

Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy

(AAS))

Calibrated pH meter (for aqueous solutions)

Procedure:

Sample Preparation: An excess amount of erbium carbonate is added to a known volume

of the solvent in a sealed container. The excess solid is necessary to ensure that the solution

reaches saturation.

Equilibration: The container is placed in a constant temperature bath and agitated (e.g.,

using a magnetic stirrer) for a prolonged period to ensure that equilibrium is reached. The

time required for equilibration should be determined empirically by taking measurements at

different time points until the concentration of dissolved erbium carbonate remains

constant.
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Phase Separation: Once equilibrium is established, the agitation is stopped, and the solid

phase is allowed to settle. A sample of the supernatant (the clear liquid above the solid) is

carefully withdrawn. It is crucial to avoid disturbing the solid phase.

Filtration: The withdrawn sample is immediately filtered through a fine-pored membrane filter

to remove any suspended solid particles. This step is critical to ensure that only the

dissolved solid is measured.

Analysis: The concentration of erbium in the filtered solution is determined using a suitable

analytical technique such as ICP-OES or AAS. The instrument should be calibrated with a

series of standard solutions of known erbium concentrations.

Data Calculation: The solubility is calculated from the measured concentration of erbium in

the saturated solution. The results are typically expressed in units such as g/100 mL or

mol/L. For the determination of the solubility product (Ksp), the equilibrium concentrations of

the erbium and carbonate ions would need to be determined, taking into account any

complex formation or hydrolysis reactions.

Considerations:

Temperature Control: The solubility of solids is often temperature-dependent, so precise

temperature control is essential.

Purity of Materials: The purity of both the erbium carbonate and the solvent can significantly

affect the solubility measurements.

pH Measurement: For aqueous solutions, the pH should be measured at equilibrium, as it

can influence the solubility of carbonates.

Solid Phase Analysis: It is good practice to analyze the solid phase before and after the

experiment (e.g., by X-ray diffraction) to check for any changes in its chemical composition

or crystalline form.

Conclusion
The solubility of erbium carbonate is characterized by its insolubility in water and its reactivity

with strong acids to form soluble salts.[1] Its solubility can be enhanced in solutions containing
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carbonate ions through the formation of complexes.[2] However, there is a notable lack of

precise, quantitative solubility data, such as the solubility product constant (Ksp), in the

scientific literature. The experimental protocol provided herein offers a general framework for

researchers to systematically determine the solubility of erbium carbonate in various solvents

of interest. Further research is warranted to quantify the solubility of this important rare earth

compound to support its existing applications and explore new possibilities. No evidence was

found to suggest the involvement of erbium carbonate in any biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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